Cas no 53885-35-1 (Ticlopidine hydrochloride)

• Product Name: Ticlopidine hydrochloride
• CAS No: 53885-35-1
• MF: C₁₄H₁₅Cl₂NS
• MW: 300.246600389481
• MDL: MFCD00079606
• CID: 56485
• PubChem ID: 65335
• Update Time: 2025-10-31

Ticlopidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chlorobenzyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride
• Ticlopidine HCL
• Ticlopidine Hydrochloride
• Ticlopidine (hydrochloride)
• Ticlopidine Hydrochl
• 5-(o-Chlorobenzyl)-4,5,6,7-tetrahydrothieno(3,2-c)pyridine
• 5-(2-Chlorobenzyl)-4,5,6,7-tetrahydrothieno(3,2-c)pyridine hydrochloride
• Ticlodix
• Ticlodone
• Ticlid
• Panaldine
• Tiklid
• MLS000083578
• A1L4914FMF
• Tiklyd
• SMR000048468
• 5-(o-Chlorobenzyl)-4,5,6,7-tetrahydrothieno-(3,2-c)pyridine hydrochloride
• C14H15Cl2NS
• Thieno(3,2-c)pyridine, 5-((2-chlorophenyl)methyl)-4,5,6,7-tetrahydro-, hydrochloride
• 5-[o-Chlorobenzyl]-
• TiclopidineHydrochloride
• 5-[(2-chlorophenyl)methyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine hydrochloride
• BT164472
• TICLOPIDINE HYDROCHLORIDE (MART.)
• TICLOPIDINE HYDROCHLORIDE [USAN]
• I11518
• 5-(2-chloro-benzyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride
• DTXSID80202141
• Opera_ID_1799
• Ticlopidine hydrochloride (USAN:USP:JAN)
• Ticlopidine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• TICLOPIDINE HYDROCHLORIDE (EP IMPURITY)
• TICLOPIDINE HYDROCHLORIDE [EP IMPURITY]
• NSC759165
• CCG-101023
• NS00076413
• Ticlopidine hydrochloride, analytical standard, for drug analysis
• Hydrochloride, Ticlopidine
• Ipaton
• TICLOPIDINE HYDROCHLORIDE [EP MONOGRAPH]
• SY102097
• Ticlopidine Hydrochloride,(S)
• Ticlopidine hydrochloride (JP17/USP)
• CHEMBL1717
• 5-(o-Chlorobenzyl)-4,5,6,7-tetrahydrothieno(3,2-c)pyridinium chloride
• CHEBI:9589
• TICLOPIDINE HYDROCHLORIDE [ORANGE BOOK]
• Aplaket
• UNII-A1L4914FMF
• MLS000028579
• TICLOPIDINE HYDROCHLORIDE [WHO-DD]
• 5-(2-chlorobenzyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridinehydrochloride
• A7827
• Ticlopidine hydrochloride [USAN:USP:JAN]
• HY-B0153A
• DTXCID80124632
• TICLOPIDINE HYDROCHLORIDE [MART.]
• 5-(2-Chlorobenzyl)-4,5,6,7-tetrahydrothieno(3,2-c)pyridine monohydrochloride
• 5-(O-CHLOROBENZYL)-4,5,6,7-TETRAHYDROTHIENO(3,2-C)PYRIDINE HYDROCHLORIDE
• 4-C-32
• TICLOPIDINE HYDROCHLORIDE [USP MONOGRAPH]
• TICLOPIDINE HYDROCHLORIDE (USP-RS)
• TICLOPIDINE HYDROCHLORIDE (EP MONOGRAPH)
• AC-8973
• TICLOPIDINE HYDROCHLORIDE [USP-RS]
• TICLOPIDINE HYDROCHLORIDE [MI]
• Ticlid (TN)
• TICLOPIDINE HYDROCHLORIDE (USP MONOGRAPH)
• Prestwick_502
• BCP0726000288
• Pharmakon1600-01505677
• 53885-35-1
• BCP23429
• SR-01000003130-6
• D01028
• 5-[(2-chlorophenyl)methyl]-4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride
• NSC-759165
• Thieno(3,2-c)pyridine, 4,5,6,7-tetrahydro-5-(o-chlorobenzyl)-, hydrochloride
• EINECS 258-837-4
• Q27108439
• NSC 759165
• T3110
• s1984
• 5-(2-chlorobenzyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine HCl
• MTKNGOHFNXIVOS-UHFFFAOYSA-N
• MLS001401394
• NC00273
• 53-32C
• EN300-97097
• W-105699
• TICLOPIDINE HYDROCHLORIDE [VANDF]
• AKOS015905580
• Ticlopid
• TICLOPIDINE HYDROCHLORIDE [JAN]
• HMS1568I15
• MFCD00079606
• CS-1985
• Ticlopidine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• FT-0630664
• 5-(2-chloro-benzyl)-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine hydrochloride
• SR-01000003130
• AS-10890
• SCHEMBL33596
• 5-[(2-chlorophenyl)methyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine;hydrochloride
• Ticlopidine hydrochloride

• MDL： MFCD00079606
• Inchi： 1S/C14H14ClNS.ClH/c15-13-4-2-1-3-11(13)9-16-7-5-14-12(10-16)6-8-17-14;/h1-4,6,8H,5,7,9-10H2;1H
• InChI Key： MTKNGOHFNXIVOS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1CC2C=CSC=2CC1.Cl

Computed Properties

• Exact Mass: 299.03000
• Monoisotopic Mass: 299.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 31.5

Experimental Properties

• Color/Form: Not determined
• Melting Point: 208.0 to 212.0 deg-C
• Boiling Point: 367.3°C at 760 mmHg
• Flash Point: No data available
• Solubility: Soluble in methanol, water (4 mg/ml at 25 °C), ethanol (1 mg/ml at 25 °C), and DMSO (1 mg/ml at 25 °C)
• Water Partition Coefficient: Soluble to 100 mM in water and to 100 mM in DMSO.
• PSA: 31.48000
• LogP: 4.69970
• Merck: 9421
• pka: 7.64(at 25℃)
• λmax: 295(H2O)(lit.)
• Solubility: 溶解性
• Vapor Pressure: No data available

Ticlopidine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：XJ9089100
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S36
• Toxicity：LD50 in mice (mg/kg/24 hrs): 55 i.v.; >300 orally (Castaigne)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Ticlopidine hydrochloride

Recent Advances in Ticlopidine Hydrochloride (53885-35-1) Research: A Comprehensive Review

Ticlopidine hydrochloride (CAS: 53885-35-1) is a well-known antiplatelet agent that has been widely used in the prevention of thrombotic events, particularly in patients with a history of stroke or coronary artery disease. As a thienopyridine derivative, it functions by irreversibly inhibiting the P2Y12 adenosine diphosphate receptor on platelets, thereby preventing platelet aggregation. Despite the emergence of newer antiplatelet agents, ticlopidine hydrochloride remains a subject of ongoing research due to its unique pharmacological profile and potential applications in various clinical settings.

Recent studies have focused on optimizing the therapeutic efficacy of ticlopidine hydrochloride while minimizing its adverse effects, such as neutropenia and gastrointestinal disturbances. A 2023 study published in the Journal of Thrombosis and Haemostasis investigated the pharmacokinetics and pharmacodynamics of ticlopidine hydrochloride in elderly patients, revealing significant interindividual variability in drug response. The study emphasized the need for personalized dosing regimens to enhance patient outcomes.

Another area of active research involves the development of novel formulations of ticlopidine hydrochloride to improve its bioavailability and reduce side effects. A team of researchers from the University of Tokyo recently reported the successful encapsulation of ticlopidine hydrochloride in biodegradable nanoparticles, which demonstrated sustained release and enhanced antiplatelet activity in preclinical models. This innovative approach holds promise for improving patient compliance and reducing the frequency of dosing.

In addition to its antiplatelet effects, ticlopidine hydrochloride has been explored for its potential anti-inflammatory and neuroprotective properties. A 2022 study in Biochemical Pharmacology highlighted its ability to modulate microglial activation and reduce neuroinflammation in animal models of Parkinson's disease. These findings suggest that ticlopidine hydrochloride may have broader therapeutic applications beyond its traditional use in cardiovascular medicine.

Despite these advancements, challenges remain in the clinical use of ticlopidine hydrochloride. A recent meta-analysis published in Clinical Pharmacology & Therapeutics underscored the importance of genetic testing for CYP2C19 polymorphisms, which are known to influence the metabolism and efficacy of ticlopidine hydrochloride. The study recommended routine genotyping to identify patients who may require alternative therapies or adjusted dosing.

Looking ahead, ongoing research aims to further elucidate the molecular mechanisms underlying ticlopidine hydrochloride's effects and to explore its potential in combination therapies. For instance, a 2023 preclinical study demonstrated synergistic effects when ticlopidine hydrochloride was co-administered with low-dose aspirin, suggesting a possible strategy for enhancing antiplatelet therapy while minimizing bleeding risks.

In conclusion, ticlopidine hydrochloride (53885-35-1) continues to be a valuable tool in the management of thrombotic disorders, with recent research shedding light on its multifaceted pharmacological properties. Innovations in drug delivery systems and a deeper understanding of its mechanisms of action are paving the way for improved therapeutic strategies. As the field progresses, it will be essential to balance the benefits of ticlopidine hydrochloride with its potential risks, ensuring optimal patient care.